Synergistic effect of N-doped layered double hydroxide derived NiZnAl oxides in CO2 electroreduction†
Sustainable Energy & Fuels Pub Date: 2019-04-23 DOI: 10.1039/C9SE00056A
Abstract
Electrochemical CO2 reduction to useful chemicals could mitigate the greenhouse effect and energy problems. In this work, N-doped NiZnAl calcined layered double hydroxide on graphene (N-NiZnAl CLDH/RGO) was synthesized by ammonia treatment of the NiZnAl LDH/RGO precursor and showed good activity in CO2 reduction to CO. The faradaic efficiency of CO reached 92% at −0.83 V (vs. RHE) with a current density of 9.4 mA cm−2. This excellent catalytic performance was mainly attributed to the N doping and the synergistic effect of Ni and Zn.
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Journal Name：Sustainable Energy & Fuels
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